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Compound of Interest

Compound Name: ML 10302 hydrochloride

Cat. No.: B609118 Get Quote

Technical Support Center: ML 10302
Hydrochloride
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the consistent preparation of ML 10302 hydrochloride stock

solutions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to

address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is ML 10302 hydrochloride and what is its primary mechanism of action?

ML 10302 hydrochloride is a potent and selective partial agonist for the 5-HT₄ receptor.[1] Its

mechanism of action involves binding to and activating 5-HT₄ receptors, which are G-protein

coupled receptors. This activation can stimulate various downstream signaling pathways. It has

been shown to increase the levels of soluble amyloid precursor protein α (sAPPα) in the cortex

and hippocampus in animal models.[2]

Q2: What are the recommended solvents for dissolving ML 10302 hydrochloride?

ML 10302 hydrochloride is soluble in dimethyl sulfoxide (DMSO) and ethanol.[3]

Q3: What is the recommended storage condition for ML 10302 hydrochloride powder and its

stock solution?
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Solid Powder: The solid powder form of ML 10302 hydrochloride is stable for at least two

years when stored at -20°C.[2] One supplier suggests a shelf life of 1095 days. Some

datasheets recommend desiccating at room temperature for the solid form.

Stock Solutions: For long-term storage, it is recommended to store stock solutions at -20°C

or -80°C. One supplier specifies that stock solutions are stable for up to 6 months at -80°C

and for 1 month at -20°C.[4] Another source indicates that solutions in a solvent can be

stored at -80°C for up to one year.[5]

Quantitative Data Summary
For easy reference, the following tables summarize key quantitative information for ML 10302
hydrochloride.

Table 1: Physicochemical and Binding Properties

Property Value Reference

Molecular Weight 349.25 g/mol [2][3]

Molecular Formula C₁₅H₂₁ClN₂O₃・HCl

Purity ≥98% (HPLC) [2]

EC₅₀ (5-HT₄ receptor) 4 nM [1][2]

Kᵢ (5-HT₄ receptor) 1.07 nM [2][4]

Kᵢ (5-HT₃ receptor) 730 nM

Table 2: Solubility and Storage Recommendations
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Parameter Recommendation Reference

Solubility

DMSO Up to 50 mM [3]

Ethanol Up to 20 mM [3]

Storage Conditions

Solid Powder -20°C (≥ 2 years stability) [2]

Stock Solution (-20°C) Up to 1 month [4]

Stock Solution (-80°C) Up to 6 months - 1 year [4][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of ML 10302 hydrochloride
in DMSO.

Materials:

ML 10302 hydrochloride (solid powder)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the vial of ML 10302 hydrochloride powder to equilibrate to room

temperature for 15-20 minutes before opening to prevent condensation.
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Weighing: Accurately weigh the desired amount of ML 10302 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, you will need 3.49 mg of the compound

(Molecular Weight = 349.25 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the vial containing the powder. For

3.49 mg, add 1 mL of DMSO.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming of the tube to 37°C and brief

sonication in an ultrasonic bath can aid in dissolution.[3]

Aliquotting and Storage:

Once the powder is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Troubleshooting Guide
Issue 1: The compound does not fully dissolve in the solvent.

Possible Cause: The concentration may be too high, or the dissolution process may be

incomplete.

Troubleshooting Steps:

Verify Concentration: Double-check your calculations to ensure you have not exceeded

the known solubility limit (e.g., 50 mM in DMSO).[3]

Enhance Dissolution:

Continue vortexing for a longer period.

Gently warm the solution to 37°C.[3]
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Use an ultrasonic bath for 5-10 minutes to break up any aggregates.[3]

Prepare a More Dilute Stock: If the compound still does not dissolve, prepare a more

dilute stock solution and adjust the volume used in your experiments accordingly.

Issue 2: The stock solution appears cloudy or has visible precipitates after storage.

Possible Cause: The compound may have precipitated out of solution during storage,

especially after a freeze-thaw cycle.

Troubleshooting Steps:

Re-dissolve: Before use, allow the aliquot to thaw completely at room temperature. Vortex

the solution thoroughly to ensure any precipitate is redissolved.

Gentle Warming: If vortexing is insufficient, gently warm the solution to 37°C and vortex

again.

Avoid Repeated Freeze-Thaw Cycles: Prepare single-use aliquots to minimize the number

of times the stock solution is frozen and thawed.

Issue 3: Inconsistent experimental results using the same stock solution.

Possible Cause: This could be due to degradation of the compound, inaccurate pipetting, or

improper storage.

Troubleshooting Steps:

Prepare Fresh Stock: If you suspect the stock solution has degraded, prepare a fresh

stock solution from the solid powder.

Verify Pipettes: Ensure your micropipettes are properly calibrated.

Confirm Storage Conditions: Double-check that the stock solution has been stored at the

correct temperature and protected from light.

Visualizations
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Below are diagrams illustrating key concepts related to ML 10302 hydrochloride.
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Stock Solution Preparation Workflow

1. Weigh ML 10302 HCl

2. Add Solvent (e.g., DMSO)

3. Dissolve (Vortex/Sonicate)

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C
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Simplified 5-HT₄ Receptor Signaling Pathway

ML 10302 HCl
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Troubleshooting Logic for Solubility Issues

{Compound Fails to Dissolve}

Is concentration within solubility limits?

Apply gentle heat (37°C) and/or sonication

Yes

Prepare a more dilute stock solution

No

{Still Undissolved?}

Yes

Solution is ready for use

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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